Cas no 858431-40-0 (5-Iodonaphthalene-2-carbonyl chloride)

• Product Name: 5-Iodonaphthalene-2-carbonyl chloride
• CAS No: 858431-40-0
• MF: C₁₁H₆ClIO
• MW: 316.522214412689
• CID: 4936043
• Update Time: 2025-06-07

5-Iodonaphthalene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-iodonaphthalene-2-carbonyl chloride
• 5-Iodonaphthalene-2-carbonyl chloride

• Inchi： 1S/C11H6ClIO/c12-11(14)8-4-5-9-7(6-8)2-1-3-10(9)13/h1-6H
• InChI Key： VNLGEPZDZMCQRO-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CC(C(=O)Cl)=CC=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 5-Iodonaphthalene-2-carbonyl chloride

5-Iodonaphthalene-2-carbonyl Chloride (CAS No. 858431-40-0): An Overview and Applications in Modern Chemistry

5-Iodonaphthalene-2-carbonyl chloride (CAS No. 858431-40-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 5-iodo-2-naphthoyl chloride, is a derivative of naphthalene with a chlorine atom attached to the carbonyl group and an iodine atom at the 5-position. Its unique structure and reactivity make it an essential building block for a wide range of applications.

The chemical structure of 5-Iodonaphthalene-2-carbonyl chloride consists of a naphthalene ring system, which provides aromatic stability and reactivity. The presence of the iodine atom at the 5-position introduces additional reactivity and functionalization possibilities, while the carbonyl chloride group facilitates nucleophilic acyl substitution reactions. These properties make it an ideal starting material for the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.

In recent years, significant advancements have been made in the synthesis and application of 5-Iodonaphthalene-2-carbonyl chloride. One notable area of research is its use in the development of novel pharmaceuticals. The iodine substituent can be readily converted into various functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling. These reactions enable the introduction of diverse substituents, enhancing the pharmacological properties of the resulting compounds.

For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 5-Iodonaphthalene-2-carbonyl chloride-derived compounds with potent antitumor activity. The researchers utilized this compound as a key intermediate to introduce various functional groups, leading to the development of novel anticancer agents with improved efficacy and reduced toxicity. This research highlights the potential of 5-Iodonaphthalene-2-carbonyl chloride in drug discovery and development.

Beyond pharmaceutical applications, 5-Iodonaphthalene-2-carbonyl chloride has also found utility in materials science. Its ability to undergo efficient cross-coupling reactions makes it an attractive candidate for the synthesis of conjugated polymers and small molecules with tailored electronic properties. These materials are crucial for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

A recent study published in Advanced Materials demonstrated the use of 5-Iodonaphthalene-2-carbonyl chloride in the synthesis of conjugated polymers with high charge carrier mobility. The researchers employed this compound to introduce specific functional groups that enhanced the electronic properties of the resulting polymers. The resulting materials exhibited excellent performance in OLED devices, showcasing the potential of 5-Iodonaphthalene-2-carbonyl chloride in advanced materials science.

In addition to its synthetic utility, 5-Iodonaphthalene-2-carbonyl chloride has been studied for its potential as a probe molecule in chemical biology. The iodine substituent can be used for radiolabeling or bioconjugation, enabling researchers to track and study biological processes at a molecular level. This application has significant implications for understanding disease mechanisms and developing targeted therapies.

A study published in Chemical Communications explored the use of 5-Iodonaphthalene-2-carbonyl chloride-based probes for imaging applications. The researchers synthesized a series of labeled compounds and demonstrated their utility in cellular imaging experiments. The results showed that these probes could effectively label specific cellular targets, providing valuable insights into cellular processes.

The versatility and reactivity of 5-Iodonaphthalene-2-carbonyl chloride have also led to its use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for various biological activities, accelerating the discovery process for new lead compounds. This approach has been particularly useful in identifying novel inhibitors for specific enzymes or receptors.

In conclusion, 5-Iodonaphthalene-2-carbonyl chloride (CAS No. 858431-40-0) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and chemical biology. Its unique structure and reactivity make it an essential building block for the development of novel pharmaceuticals, advanced materials, and bioconjugates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.